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The following table summarizes the key experimental findings on WIKI4's inhibitory activity, compiled

from biochemical assays [1].

Target / Aspect Experimental Finding for WIKI4 Experimental Context / Assay

TNKS1 (Tankyrase
1)

High potency, confirmed inhibition Biochemical assay [1]

TNKS2 (Tankyrase
2)

Biochemical IC50 estimated at ~15 nM

[2]; Binding mode determined via X-ray
crystallography (2.4 Å) [1]

β-catenin reporter assay; Protein X-

ray crystallography [2] [1]

Selectivity vs. other
ARTDs/PARPs

Selective inhibition of tankyrases over
other tested ARTD enzymes [1]

Profiling against multiple human
ARTD enzymes (e.g.,

ARTD1/PARP1, ARTD2/PARP2) [1]

Binding Site Binds to the adenosine subsite of the

NAD+ binding groove [1]

Structural biology (X-ray

crystallography) [1]

Functional Effect Stabilizes Axin, degrades β-catenin,

inhibits Wnt target genes & cell growth
in cancer/stem cells [2]

TOPFlash reporter assay, colony

formation assays, flow cytometry [2]

Detailed Experimental Protocols

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 8 Tech Support

https://www.smolecule.com/products/s548514?utm_src=pdf-body
https://www.smolecule.com/products/s548514?utm_src=pdf-interest
https://www.smolecule.com/products/s548514?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0065404
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0065404
https://pmc.ncbi.nlm.nih.gov/articles/PMC3515623/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0065404
https://pmc.ncbi.nlm.nih.gov/articles/PMC3515623/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0065404
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0065404
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0065404
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0065404
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0065404
https://pmc.ncbi.nlm.nih.gov/articles/PMC3515623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3515623/
https://www.smolecule.com/products/s548514?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To ensure the reproducibility of the data, here is a detailed breakdown of the key methodologies cited in the

table.

High-Throughput Screening (HTS) for Discovery

The initial discovery of WIKI4 involved a high-throughput screen designed to find inhibitors of Wnt/β-

catenin signaling [2].

Reporter Cell Line: A375 melanoma cells were stably transduced with a β-catenin-activated
reporter (BAR) [2].

Screening Process: Cells were treated with compounds from a chemical library (e.g., Chembridge's
KINASet) in the presence of a low dose (EC20) of Wnt3A-conditioned media to activate the pathway

[2].
Hit Criteria: Compounds were selected as "hits" if they significantly inhibited the Wnt-induced

luciferase signal at 370 nM but did not reduce cell viability at a higher 10 µM concentration [2].
Specificity Cross-Check: Initial hits were cross-screened against other pathway reporters (NF-kB,

TGFß, Retinoic Acid) to eliminate non-specific inhibitors [2].

Biochemical and Cellular Target Verification

Following its discovery, a series of experiments confirmed TNKS2 as WIKI4's primary target and elucidated

its mechanism [2] [1].

TNKS2 Inhibition Assay: The inhibitory concentration (IC50) of WIKI4 against TNKS2 was
determined through biochemical activity assays measuring the enzyme's PARsylation activity [2].

Cellular Mechanism (Western Blot): To confirm the mechanism observed in reporter assays,
researchers treated various cell lines (e.g., DLD1, SW480 colorectal carcinoma, human embryonic

stem cells) with WIKI4. They then used Western blotting to show that WIKI4 treatment led to the
stabilization of Axin proteins and a decrease in the levels of β-catenin and its downstream targets

(e.g., c-Myc) [2].
X-ray Crystallography for Binding Mode: The precise molecular interaction was visualized by

determining the crystal structure of the catalytic domain of human TNKS2 in complex with WIKI4
at 2.4 Å resolution. This revealed that WIKI4 binds to the adenosine subsite, which is structurally

distinct from the nicotinamide site targeted by other inhibitors like XAV939 [1].

Selectivity Profiling
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The selectivity of WIKI4 for tankyrases over other members of the ARTD/PARP family was confirmed

through enzymatic activity profiling [1].

Method: WIKI4 was tested against a panel of purified human ARTD enzymes (e.g., ARTD1/PARP1,
ARTD2/PARP2, ARTD4, ARTD12).

Result: The compound showed significantly higher potency against TNKS1 and TNKS2 compared to
the other ARTDs tested, establishing its selective profile [1].

Visualization of WIKI4's Mechanism and Discovery

The following diagrams, generated using Graphviz, illustrate the signaling pathway and experimental

workflow.

Wnt/β-Catenin Pathway and WIKI4 Inhibition

This diagram shows the normal Wnt signaling pathway and how WIKI4 inhibits it by stabilizing the Axin

destruction complex.
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WIKI4 High-Throughput Screening Workflow

This flowchart outlines the key steps in the experimental screening process that led to the discovery of

WIKI4.
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Key Findings and Research Implications

The experimental data confirms that WIKI4 is a highly specific tankyrase inhibitor due to its unique

binding mode. By targeting the adenosine subsite, it avoids the conserved nicotinamide site bound by many

other PARP inhibitors, which is a likely explanation for its selectivity within the ARTD family [1]. This

makes WIKI4 a valuable chemical probe for studying Wnt/β-catenin signaling and a potential lead

compound for developing anti-cancer drugs, especially for cancers with aberrant Wnt pathway activation [2]

[3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 8 / 8 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548514?utm_src=pdf-bulk
https://www.smolecule.com/products/s548514?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

